Cas no 2320445-49-4 (4-cyclopropyl-6-({1-(oxolan-3-yl)methylpiperidin-4-yl}methoxy)pyrimidine)

• Product Name: 4-cyclopropyl-6-({1-(oxolan-3-yl)methylpiperidin-4-yl}methoxy)pyrimidine
• CAS No: 2320445-49-4
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 5329829
• Update Time: 2025-10-29

4-cyclopropyl-6-({1-(oxolan-3-yl)methylpiperidin-4-yl}methoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-6-((1-((tetrahydrofuran-3-yl)methyl)piperidin-4-yl)methoxy)pyrimidine
• 4-cyclopropyl-6-[[1-(oxolan-3-ylmethyl)piperidin-4-yl]methoxy]pyrimidine
• 4-cyclopropyl-6-({1-(oxolan-3-yl)methylpiperidin-4-yl}methoxy)pyrimidine

• Inchi： 1S/C18H27N3O2/c1-2-16(1)17-9-18(20-13-19-17)23-12-14-3-6-21(7-4-14)10-15-5-8-22-11-15/h9,13-16H,1-8,10-12H2
• InChI Key： TVWAIQVAAVWEKJ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CN1CCC(COC2=CC(C3CC3)=NC=N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 369
• XLogP3: 2.1
• Topological Polar Surface Area: 47.5

Additional information on 4-cyclopropyl-6-({1-(oxolan-3-yl)methylpiperidin-4-yl}methoxy)pyrimidine

4-Cyclopropyl-6-({1-(oxolan-3-yl)methylpiperidin-4-yl}methoxy)pyrimidine: A Comprehensive Overview

4-Cyclopropyl-6-({1-(oxolan-3-yl)methylpiperidin-4-yl}methoxy)pyrimidine, with the CAS number 2320445-49-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrimidine ring system, which serves as a central scaffold, with substituents that confer unique chemical and biological properties.

The pyrimidine ring in this compound is substituted at the 4-position with a cyclopropyl group and at the 6-position with a complex substituent: a methoxy group attached to a piperidine ring. The piperidine ring itself is further substituted at the 1-position with an oxolan-3-ylmethyl group. This intricate substitution pattern suggests that the compound may exhibit interesting stereochemical properties and potentially modulate specific biological targets. Recent studies have highlighted the importance of such structural features in enhancing bioavailability and target specificity.

Recent research has focused on the synthesis and characterization of this compound, employing advanced methodologies such as microwave-assisted synthesis and high-resolution mass spectrometry. These techniques have enabled chemists to optimize the synthesis process, ensuring high purity and yield. The compound's stability under various conditions has also been thoroughly investigated, revealing its suitability for use in both in vitro and in vivo studies.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits potent inhibitory effects on several key enzymes involved in cellular signaling pathways. For instance, it has shown promise as an inhibitor of protein kinase activity, which is a critical target in the development of anticancer therapies. Additionally, studies have indicated that this compound may possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.

The pharmacokinetic profile of 4-cyclopropyl-6-({1-(oxolan-3-yl)methylpiperidin-4-yl}methoxy)pyrimidine has been extensively evaluated in preclinical models. Results suggest favorable absorption and distribution characteristics, with moderate clearance rates. These findings underscore its potential as a lead compound for further drug development.

Looking ahead, ongoing research is exploring the potential of this compound as a therapeutic agent in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through preclinical stages. Furthermore, computational modeling techniques are being employed to predict its binding affinity to various biological targets, providing valuable insights into its mechanism of action.

In conclusion, 4-cyclopropyl-6-{1-(oxolan-3-yl)methylpiperidin-4-y}methoxy)pyrimidine represents a promising lead compound with significant potential in drug discovery. Its unique structural features, combined with recent advancements in synthetic methodologies and biological assays, position it as a key player in the development of novel therapeutic agents.